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Compound of Interest

Compound Name: Mca-Ala-Pro-Lys(Dnp)-OH

Cat. No.: B6347093 Get Quote

Technical Support Center: Mca-Ala-Pro-
Lys(Dnp)-OH
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

fluorogenic peptide substrate, Mca-Ala-Pro-Lys(Dnp)-OH.

Frequently Asked Questions (FAQs)
Q1: What is Mca-Ala-Pro-Lys(Dnp)-OH and what is its primary application?

Mca-Ala-Pro-Lys(Dnp)-OH is a quenched fluorogenic substrate primarily used to detect the

activity of Angiotensin-Converting Enzyme 2 (ACE2).[1][2] The peptide incorporates a

fluorescent group, (7-methoxycoumarin-4-yl)acetyl (Mca), and a quenching group, 2,4-

dinitrophenyl (Dnp). In its intact form, the fluorescence of the Mca group is quenched by the

proximity of the Dnp group. Upon enzymatic cleavage of the peptide by ACE2, the Mca

fluorophore is separated from the Dnp quencher, resulting in a measurable increase in

fluorescence. This allows for the quantification of ACE2 activity in various biological samples,

including plasma, urine, and tissue homogenates from the heart and lungs.[1][2]

Q2: What are the physical and chemical properties of Mca-Ala-Pro-Lys(Dnp)-OH?
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Property Value Reference

CAS Number 305336-82-7 [1][3][4]

Molecular Formula C₃₂H₃₆N₆O₁₂ [3]

Molecular Weight 696.66 g/mol [1][2][3]

Appearance Solid [2]

Q3: How should I store Mca-Ala-Pro-Lys(Dnp)-OH?

For optimal stability, Mca-Ala-Pro-Lys(Dnp)-OH should be stored under the following

conditions:

Form
Storage
Temperature

Duration Notes

Lyophilized Powder ≤ -20°C Long-term
Store in a dry, dark

place.

Stock Solution in

Solvent
-20°C or -80°C Short to medium-term

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

Troubleshooting Guide: Solubility Issues
One of the most common challenges encountered with Mca-Ala-Pro-Lys(Dnp)-OH is

achieving and maintaining its solubility in aqueous assay buffers. This guide provides a

systematic approach to addressing these issues.

Problem: The Mca-Ala-Pro-Lys(Dnp)-OH powder is difficult to dissolve.
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Possible Cause Solution Experimental Protocol

Inappropriate Solvent

The primary recommended

solvent for preparing a stock

solution is Dimethyl Sulfoxide

(DMSO).[1][2] An alternative is

1% Ammonium Hydroxide

(NH₄OH).

Protocol for DMSO: 1. Weigh

the desired amount of Mca-

Ala-Pro-Lys(Dnp)-OH powder.

2. Add the appropriate volume

of high-purity, anhydrous

DMSO to achieve a

concentration of up to 50

mg/mL.[1][2] 3. Vortex the

solution vigorously. 4. For

enhanced dissolution, sonicate

the solution in an ultrasonic

bath.[1][2] Protocol for 1%

NH₄OH: 1. Prepare a 1%

solution of NH₄OH in high-

purity water. 2. Add the

appropriate volume to the Mca-

Ala-Pro-Lys(Dnp)-OH powder.

3. Vortex thoroughly to

dissolve.

Low Temperature

Increasing the temperature

can aid in the dissolution of the

peptide.

1. After adding the solvent,

gently warm the vial to 37°C.

2. Follow warming with

vortexing or sonication to

ensure complete dissolution.

Poor Quality Solvent

Water content in solvents like

DMSO can significantly impact

the solubility of hydrophobic

peptides.

Always use fresh, anhydrous,

high-purity solvents. It is

recommended to use a freshly

opened bottle of DMSO.

Problem: The Mca-Ala-Pro-Lys(Dnp)-OH precipitates after dilution into the aqueous assay

buffer.
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Possible Cause Solution Recommendations

Poor Solubility in Aqueous

Solutions

Peptides with hydrophobic

moieties can be prone to

precipitation when transferred

from an organic solvent to an

aqueous buffer.

- Minimize the percentage of

organic solvent in the final

assay volume. Aim for a final

DMSO concentration of less

than 1%. - Add the stock

solution to the assay buffer

while vortexing to ensure rapid

and even dispersion. -

Consider the use of a

surfactant, such as Tween-20

or Triton X-100, in your assay

buffer at a low concentration

(e.g., 0.01-0.05%) to improve

the solubility of the peptide.

Incorrect pH of the Buffer

The solubility of peptides is

often pH-dependent. The net

charge of the peptide can

influence its interaction with

the solvent.

- Experiment with slight

adjustments to the pH of your

assay buffer. Since Mca-Ala-

Pro-Lys(Dnp)-OH has a free

carboxylic acid, a slightly basic

pH might improve solubility.

However, ensure the pH

remains within the optimal

range for ACE2 activity.

High Salt Concentration in

Buffer

High salt concentrations can

sometimes lead to the "salting

out" of peptides.

- If your assay protocol allows,

try reducing the salt

concentration in the assay

buffer.

Solubility Data Summary
While comprehensive solubility data in a wide range of organic solvents is not readily available

in the literature, the following table summarizes the known and recommended solvents. For

other organic solvents like ethanol, methanol, or acetonitrile, it is advised to test solubility on a

small scale first.
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Solvent Concentration Notes Reference

DMSO 50 mg/mL

Sonication

recommended. Use of

fresh, anhydrous

DMSO is critical.

[1][2]

1% NH₄OH Data not specified

An alternative for

preparing aqueous

stock solutions.

Experimental Protocols
Preparation of Mca-Ala-Pro-Lys(Dnp)-OH Stock Solution
Materials:

Mca-Ala-Pro-Lys(Dnp)-OH powder

Anhydrous, high-purity DMSO

Ultrasonic bath

Microcentrifuge tubes

Protocol:

Aseptically weigh the required amount of Mca-Ala-Pro-Lys(Dnp)-OH powder.

Add the calculated volume of anhydrous DMSO to achieve the desired concentration (e.g.,

10 mM).

Vortex the tube vigorously for 1-2 minutes.

Place the tube in an ultrasonic water bath and sonicate for 10-15 minutes to ensure

complete dissolution.

Visually inspect the solution for any undissolved particles. If necessary, repeat the

sonication.
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Aliquot the stock solution into smaller volumes in light-protective microcentrifuge tubes to

minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

ACE2 Activity Assay Protocol
This protocol is a general guideline and may require optimization based on the specific

experimental conditions and sample type.

Materials:

Mca-Ala-Pro-Lys(Dnp)-OH stock solution (e.g., 10 mM in DMSO)

ACE2 enzyme or biological sample containing ACE2

Assay Buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 µM ZnCl₂, pH 7.5)

ACE2 inhibitor (e.g., MLN-4760) for control experiments

96-well black microplate

Fluorescence microplate reader

Protocol:

Prepare the assay buffer and equilibrate all reagents to the reaction temperature (e.g.,

37°C).

Prepare a working solution of Mca-Ala-Pro-Lys(Dnp)-OH by diluting the stock solution in the

assay buffer to the desired final concentration (typically in the low micromolar range).

In the wells of the 96-well plate, add the following:

Sample wells: Your ACE2-containing sample.

Negative control wells: A sample known to not contain ACE2 or buffer only.

Inhibitor control wells: Your ACE2-containing sample pre-incubated with an ACE2 inhibitor.
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Initiate the reaction by adding the Mca-Ala-Pro-Lys(Dnp)-OH working solution to all wells.

Immediately place the plate in a fluorescence microplate reader pre-set to the reaction

temperature.

Measure the fluorescence intensity kinetically over a set period (e.g., every minute for 30-60

minutes) using an excitation wavelength of approximately 320-330 nm and an emission

wavelength of 390-420 nm.

Calculate the rate of substrate cleavage (increase in fluorescence over time) for each well.

The ACE2-specific activity is the difference between the rate in the sample wells and the

inhibitor control wells.

Visualizations
Experimental Workflow for ACE2 Activity Assay
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Caption: Workflow for measuring ACE2 activity using Mca-Ala-Pro-Lys(Dnp)-OH.
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Troubleshooting Logic for Solubility Issues

Start: Mca-Ala-Pro-Lys(Dnp)-OH Powder

Dissolve in Anhydrous DMSO

Sonicate and/or Gently Warm (37°C)

Completely Dissolved?

Add to Aqueous Buffer with Vortexing

Yes

Use Fresh Anhydrous Solvent

No

Precipitation Occurs?

Success: Ready for Assay

No

Optimize Buffer: 
- Lower [DMSO] 
- Add Surfactant 

- Adjust pH

Yes

Troubleshoot Further

Try 1% NH4OH as an Alternative Solvent
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Caption: Troubleshooting workflow for Mca-Ala-Pro-Lys(Dnp)-OH solubility.
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Caption: The central role of ACE2 in the Renin-Angiotensin System.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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